Cas no 1412905-37-3 (Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 1412905-37-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD30718661
• CID: 4778379
• PubChem ID: 83680161
• Update Time: 2026-02-27

Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 5-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
• SB33360
• t-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CS-0340085
• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 5-hydroxy-, 1,1-dimethylethyl ester
• 3-Boc-3-azabicyclo[4.1.0]heptan-5-ol
• SY324032
• 5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylicacidtert-butylester
• D79575
• BS-43153
• 1412905-37-3
• 3-Boc-5-hydroxy-3-azabicyclo[4.1.0]heptane
• MFCD30718661
• tert-Butyl5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
• Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate

• MDL： MFCD30718661
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(13)6-12/h7-9,13H,4-6H2,1-3H3
• InChI Key： YLHSUKDRBRKUDQ-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC2CC21

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate

Comprehensive Overview of Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1412905-37-3)

Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1412905-37-3) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique azabicyclo[4.1.0]heptane scaffold, combined with a tert-butyl carboxylate moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

The structural complexity of Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate offers versatility in medicinal chemistry. Its 5-hydroxy group provides a reactive site for further derivatization, enabling the creation of analogs with enhanced pharmacokinetic properties. This compound is often discussed in the context of small molecule therapeutics and proteolysis-targeting chimeras (PROTACs), which are currently trending in the pharmaceutical industry due to their ability to degrade disease-causing proteins.

In recent years, the demand for high-purity intermediates like Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate has surged, driven by advancements in AI-driven drug design and high-throughput screening. Scientists frequently search for synthetic routes and scalable production methods for this compound, reflecting its growing importance in preclinical studies. Its CAS No. 1412905-37-3 is often queried in databases to access spectral data, safety profiles, and supplier information.

From a synthetic perspective, the azabicyclo[4.1.0]heptane core presents intriguing challenges for chemists. The tert-butyl protecting group enhances stability during reactions, while the 3-carboxylate functionality facilitates further modifications. This balance of reactivity and stability makes the compound a favorite topic in organic synthesis forums and patent literature, where researchers share optimized protocols for its preparation.

Environmental and regulatory considerations also play a role in the discourse around Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate. With increasing focus on green chemistry, efforts are underway to develop solvent-free or catalytic methods for its synthesis. These innovations align with global trends toward sustainable pharmaceutical manufacturing, addressing concerns about waste reduction and energy efficiency.

In summary, Tert-Butyl 5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1412905-37-3) exemplifies the intersection of cutting-edge science and practical applications. Its relevance to drug development, synthetic methodology, and sustainability ensures its continued prominence in scientific literature and industrial workflows. As research evolves, this compound is poised to remain a key player in the quest for novel therapeutics and efficient chemical processes.